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Compound of Interest

Compound Name: Dimesitylboron fluoride

Cat. No.: B1587600

Essential Safety and Handling Guide for
Dimesitylboron Fluoride

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety protocols, operational
procedures, and disposal plans for handling Dimesitylboron fluoride (CAS 436-59-9).
Adherence to these guidelines is critical to mitigate risks and ensure a safe working
environment.

Dimesitylboron fluoride is a corrosive solid that can cause severe skin burns and serious eye
damage.[1][2] It is essential to handle this compound with appropriate personal protective
equipment in a controlled environment.

Hazard Identification and Classification
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Hazard Class GHS Pictogram Signal Word Hazard Statement
) H314: Causes severe
Skin .
) o GHSO05 Danger skin burns and eye
Corrosion/Irritation
damage.[1][2]
Serious Eye H318: Causes serious
o GHSO05 Danger
Damage/Eye Irritation eye damage.[2]
) ] H290: May be
Corrosive to Metals GHSO05 Warning

corrosive to metals.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory when handling

Dimesitylboron fluoride.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z.87.1
standards and a full-face
shield.[3]

Protects against splashes and
solid particulates, preventing

severe eye damage.[1][2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Double gloving is

recommended.[3][4]

Prevents skin contact and

chemical burns.[1]

Body Protection

A flame-resistant lab coat worn
over 100% cotton clothing.[3]

Protects skin and clothing from

spills and splashes.

Respiratory Protection

A NIOSH-approved respirator
with cartridges suitable for
dusts and organic vapors (e.g.,
type P3).

Prevents inhalation of the
powdered compound, which

can cause respiratory irritation.

[1]

Footwear

Fully enclosed, chemical-

resistant shoes.

Protects feet from spills and

falling objects.
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Operational Plan: Step-by-Step Handling Procedure

All handling of Dimesitylboron fluoride must be conducted within a certified chemical fume
hood.[4]

e Preparation:
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary equipment, including spatulas, weighing paper, and reaction vessels,
and place them inside the fume hood.

o Don all required personal protective equipment as specified in the table above.
e Weighing and Transfer:
o Carefully open the container of Dimesitylboron fluoride inside the fume hood.

o Using a clean, dry spatula, weigh the desired amount of the solid on weighing paper or in
a tared container.

o Avoid creating dust.[1]
o Transfer the weighed compound directly to the reaction vessel.
o Reaction Setup:

o Add solvents and other reagents to the reaction vessel containing Dimesitylboron
fluoride under an inert atmosphere if the reaction is sensitive to air or moisture.

o Ensure the reaction apparatus is securely clamped and assembled correctly.
e Post-Handling:
o Tightly seal the container of Dimesitylboron fluoride.

o Decontaminate any surfaces and equipment that may have come into contact with the
chemical using an appropriate solvent (e.g., acetone), followed by soap and water.
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o Properly dispose of all contaminated materials as outlined in the disposal plan.

o Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.

Emergency Procedures

Emergency Situation Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact ] ) ] )
Remove contaminated clothing. Seek immediate

medical attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[1]

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion ) ) ) )
unconscious person. Seek immediate medical
attention.[1]

Evacuate the area. Wear appropriate PPE. For
small spills, carefully sweep up the solid

Spil material, avoiding dust generation, and place it

in a sealed container for disposal.[1] For large
spills, contact your institution's environmental

health and safety department.

Disposal Plan

Dimesitylboron fluoride and any materials contaminated with it are considered hazardous
waste.
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» Solid Waste: Collect all waste Dimesitylboron fluoride and contaminated disposable
materials (e.g., gloves, weighing paper) in a clearly labeled, sealed, and compatible
hazardous waste container.

» Liquid Waste: Unreacted Dimesitylboron fluoride should not be disposed of down the
drain. Collect any solutions containing this compound in a labeled, sealed hazardous waste
container.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected as hazardous waste.

» Disposal Method: All waste must be disposed of through your institution's hazardous waste
management program in accordance with local, state, and federal regulations.[1]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Dimesitylboron
fluoride, from preparation to disposal.
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Workflow for Handling Dimesitylboron Fluoride
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Caption: Logical workflow for handling Dimesitylboron fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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